Cas no 692869-38-8 (ROCK1-IN-1)

• Product Name: ROCK1-IN-1
• CAS No: 692869-38-8
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 3373630
• PubChem ID: 2123970
• Update Time: 2025-11-01

ROCK1-IN-1 Chemical and Physical Properties

Names and Identifiers

• BENZENEACETAMIDE, 4-METHOXY-N-[4-(4-PYRIDINYL)-2-THIAZOLYL]-
• ROCK1-IN-1
• CS-0402794
• EN300-18126089
• SCHEMBL13357587
• 2-(4-METHOXYPHENYL)-N-[4-(4-PYRIDYL)-1,3-THIAZOL-2-YL]ACETAMIDE
• 2-(4-methoxyphenyl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]acetamide
• AKOS005756228
• 2-(4-methoxyphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
• STL156627
• 2-(4-methoxyphenyl)-N-(4-(pyridin-4-yl)thiazol-2-yl)acetamide
• AKOS016384790
• F76776
• EiM08-22584
• MS-24857
• STL471114
• HY-Q22471
• HMS2704I22
• DA-57502
• Z29461317
• 2-(4-methoxyphenyl)-N-[(2Z)-4-(pyridin-4-yl)-1,3-thiazol-2(3H)-ylidene]acetamide
• 692869-38-8
• MLS001005394
• F2976-0103
• SMR000348732
• WAY-624704
• BDBM50097353
• CHEMBL1427910

• Inchi： 1S/C17H15N3O2S/c1-22-14-4-2-12(3-5-14)10-16(21)20-17-19-15(11-23-17)13-6-8-18-9-7-13/h2-9,11H,10H2,1H3,(H,19,20,21)
• InChI Key： ALHMHPNOEONPMW-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CN=CC=2)N=C1NC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 325.08849790g/mol
• Monoisotopic Mass: 325.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4Ų

Additional information on ROCK1-IN-1

ROCK1-IN-1: A Comprehensive Overview

The compound with CAS No. 692869-38-8, commonly referred to as ROCK1-IN-1, has emerged as a significant molecule in the field of biochemical research and drug development. This compound is particularly noted for its role in targeting the Rho-associated coiled-coil kinase 1 (ROCK1) pathway, which is critical in various cellular processes, including cytoskeletal organization, cell migration, and signal transduction. Recent advancements in molecular biology and pharmacology have highlighted the potential of ROCK1-IN-1 as a therapeutic agent in treating conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer.

ROCK1-IN-1 operates by inhibiting the activity of ROCK1, a key enzyme involved in regulating the contractility of smooth muscle cells. This inhibition leads to a relaxation of these cells, which can be beneficial in managing conditions like hypertension and atherosclerosis. Recent studies have demonstrated that ROCK1-IN-1 exhibits a high degree of selectivity for ROCK1 over other isoforms, such as ROCK2, making it a promising candidate for targeted therapies with reduced off-target effects.

The synthesis of CAS No. 692869-38-8 involves advanced chemical techniques, including multi-component reactions and stereochemistry optimization, to ensure the compound's stability and bioavailability. Researchers have employed cutting-edge technologies such as X-ray crystallography and molecular docking studies to elucidate the binding mechanism of ROCK1-IN-1 with its target enzyme. These insights have paved the way for the design of more potent and selective inhibitors in the future.

In preclinical studies, ROCK1-IN-1 has shown remarkable efficacy in reducing inflammation and promoting tissue repair. For instance, experiments conducted on animal models of myocardial infarction have revealed that administration of ROCK1-IN-1 significantly enhances cardiac function by improving endothelial progenitor cell mobilization and reducing fibrosis. These findings underscore the potential of this compound in addressing unmet medical needs in cardiovascular therapeutics.

Moreover, the application of ROCK1-IN-1 extends beyond cardiovascular diseases. Emerging research suggests its role in modulating neuroinflammation, which could be pivotal in treating neurodegenerative conditions such as Alzheimer's disease. By inhibiting ROCK1, this compound may reduce glial activation and subsequent neurotoxicity, thereby preserving neuronal integrity.

From a manufacturing standpoint, the production of CAS No. 692869-38-8 adheres to stringent quality control measures to ensure consistency and purity. The compound is typically synthesized in controlled laboratory settings using state-of-the-art equipment, ensuring compliance with regulatory standards for pharmaceutical development.

In conclusion, CAS No. 692869-38-8 (ROCK1-IN-1) represents a groundbreaking advancement in biomedical research. Its ability to selectively inhibit ROCK1 has opened new avenues for treating a wide array of diseases with high precision and efficacy. As research continues to unfold, ROCK1-IN-1 holds immense promise as a cornerstone in developing innovative therapeutic strategies that address complex medical challenges.